Cas no 18962-05-5 (4-(propan-2-yloxy)benzaldehyde)

• Product Name: 4-(propan-2-yloxy)benzaldehyde
• CAS No: 18962-05-5
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD00052357
• CID: 88021
• PubChem ID: 253660430
• Update Time: 2025-05-25

4-(propan-2-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Isopropoxybenzaldehyde
• 4-propan-2-yloxybenzaldehyde
• 4-ISOPROPOXY-1-FORMYLBENZENE
• 4-iso-propyloxybenzaldehyde
• p-isopropoxybenzaldehyde
• p-isopropyloxy benzaldehyde
• Benzaldehyde,p-isopropoxy- (6CI,8CI)
• 4-(1-Methylethoxy)benzaldehyde
• 4-(Isopropyloxy)benzaldehyde
• 4-(Propan-2-yloxy)benzaldehyde
• 4-[(1-Methylethyl)oxy]benzaldehyde
• NSC 69072
• p-(Isopropyloxy)benzaldehyde
• AKOS 226-45
• AKOS BC-2523
• AKOS B000275
• ASISCHEM R42745
• BUTTPARK 32\08-27
• 4-Isopropoxybenzaldehyde,98%
• Benzaldehyde, 4-(1-methylethoxy)-
• 4-iso-Propoxybenzaldehyde
• WDANSDASCKBVKH-UHFFFAOYSA-N
• 4-(Propan-2-Yl-Oxy)Benzaldehyde
• 4-(methylethoxy)benzaldehyde
• NSC69072
• PubChem9651
• 4-isopropoxy-benzaldehyde
• 4-isopropyloxy benzaldehyde
• S
• ALDH1A3-IN-3
• EN300-39747
• HY-W017186
• DTXSID50290510
• FT-0646973
• DS-14340
• BB 0237064
• MFCD00052357
• F1997-0003
• AKOS000190485
• SCHEMBL384361
• Benzaldehyde,4-(1-methylethoxy)-
• SY032652
• 4-isopropoxybenzaldehyde;4-ISOPROPOXY-1-FORMYLBENZENE
• 4-(1-methylethoxy)-benzaldehyde
• W-201692
• 18962-05-5
• NS00126249
• 4-(isopropyloxy)-benzaldehyde
• CS-W017902
• CHEMBL5075900
• NSC-69072
• BDBM50585950
• I0949
• Z53833127
• 4-isopropoxybenzaldehyde, AldrichCPR
• FT-0618820
• A813335
• DTXCID80241656
• BBL028041
• STK346821
• ALBB-001159
• DB-044711
• 4-(propan-2-yloxy)benzaldehyde

• MDL： MFCD00052357
• Inchi： 1S/C10H12O2/c1-8(2)12-10-5-3-9(7-11)4-6-10/h3-8H,1-2H3
• InChI Key： WDANSDASCKBVKH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)C(C)C
• BRN： 742921

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Liquid
• Density: 1.036
• Boiling Point: 112°C/5mmHg(lit.)
• Flash Point: 113 ºC
• Refractive Index: 1.545-1.547
• PSA: 26.30000
• LogP: 2.28630
• Sensitiveness: Air Sensitive
• Solubility: Uncertain

4-(propan-2-yloxy)benzaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8 °C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4-(propan-2-yloxy)benzaldehyde

Recent Advances in the Research of 4-(propan-2-yloxy)benzaldehyde (CAS: 18962-05-5) in Chemical Biology and Pharmaceutical Applications

4-(propan-2-yloxy)benzaldehyde (CAS: 18962-05-5) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents and its role in organic synthesis. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its chemical properties, synthetic applications, and potential biological activities.

In a study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-(propan-2-yloxy)benzaldehyde as a precursor in the synthesis of Schiff base ligands, which exhibit promising antimicrobial and anticancer properties. The study demonstrated that derivatives of this compound could effectively inhibit the growth of multidrug-resistant bacterial strains, suggesting its potential as a scaffold for developing new antibiotics. The findings underscore the importance of this aldehyde in addressing the global challenge of antibiotic resistance.

Another significant application of 4-(propan-2-yloxy)benzaldehyde was reported in a recent issue of Organic Letters, where it was utilized in the synthesis of heterocyclic compounds. The research team developed a novel catalytic method to convert this aldehyde into highly functionalized pyridine derivatives, which are valuable building blocks in drug discovery. The method offers a more efficient and environmentally friendly approach compared to traditional synthetic routes, highlighting the compound's versatility in organic chemistry.

Furthermore, a study in Bioorganic & Medicinal Chemistry Letters investigated the anti-inflammatory effects of 4-(propan-2-yloxy)benzaldehyde derivatives. The researchers synthesized a series of analogs and evaluated their ability to inhibit pro-inflammatory cytokines. Several compounds exhibited significant activity, with one derivative showing a 50% reduction in cytokine production at low micromolar concentrations. These results suggest that 4-(propan-2-yloxy)benzaldehyde could serve as a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its pharmaceutical applications, 4-(propan-2-yloxy)benzaldehyde has also been explored in material science. A recent publication in ACS Applied Materials & Interfaces described its use in the fabrication of organic semiconductors. The compound's electron-withdrawing properties and structural stability make it an ideal candidate for designing high-performance electronic materials. This interdisciplinary approach opens new avenues for the application of this aldehyde beyond traditional chemical biology.

In conclusion, 4-(propan-2-yloxy)benzaldehyde (CAS: 18962-05-5) continues to be a molecule of interest in various scientific disciplines. Its diverse applications in drug discovery, organic synthesis, and material science underscore its versatility and potential for future innovations. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in addressing critical challenges in chemistry and medicine.